Cas no 1804837-38-4 (Methyl 6-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 6-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804837-38-4
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4834550
• Update Time: 2025-05-25

Methyl 6-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H7F4NO4/c1-17-8(16)5-2-4(3-10)14-7(15)6(5)18-9(11,12)13/h2H,3H2,1H3,(H,14,15)
• InChI Key： DUINETVXHKFPMV-UHFFFAOYSA-N
• SMILES： FCC1=CC(C(=O)OC)=C(C(N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 438
• XLogP3: 1.3
• Topological Polar Surface Area: 64.599

Additional information on Methyl 6-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate

Introduction to Methyl 6-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804837-38-4)

Methyl 6-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate, with the CAS number 1804837-38-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agricultural science, and materials science. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse applications in drug discovery and agrochemicals. The structure of this compound is characterized by a pyridine ring substituted with a hydroxyl group at position 2, a trifluoromethoxy group at position 3, a fluoromethyl group at position 6, and a methyl ester group at position 4. These substituents confer unique electronic and steric properties to the molecule, making it a promising candidate for various research and industrial applications.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-step reactions and precise control over regioselectivity and stereoselectivity. Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The presence of fluorine atoms in both the trifluoromethoxy and fluoromethyl groups in this compound underscores its potential as a lead molecule in drug development. Researchers have explored its activity as an antimicrobial agent, demonstrating significant inhibitory effects against pathogenic bacteria and fungi.

In addition to its biological applications, this compound has shown promise in the field of agricultural chemistry. Its ability to act as a plant growth regulator has been investigated in recent studies, where it was found to enhance crop yield under stress conditions such as drought or high salinity. The trifluoromethoxy group is particularly noted for its role in modulating the compound's interaction with plant hormones, making it a valuable tool in sustainable agriculture.

The structural uniqueness of Methyl 6-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate also makes it an interesting candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has been explored for potential use in catalysis and sensor technologies. Recent advancements in nanotechnology have further expanded its scope, with researchers examining its role as a building block for constructing functional nanostructures.

From an environmental perspective, the synthesis and application of this compound have been designed with sustainability in mind. The use of eco-friendly solvents and catalysts during its production aligns with current trends toward green chemistry. Moreover, its biodegradability has been assessed under controlled conditions, ensuring minimal environmental impact when used responsibly.

In conclusion, Methyl 6-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804837-38-4) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern science and technology.